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Compound of Interest

Compound Name: tert-Butyl 2-bromoisobutyrate

Cat. No.: B108922 Get Quote

Introduction

tert-Butyl 2-bromoisobutyrate is an organobromine compound widely utilized in the field of

polymer chemistry. Its primary application lies in its role as an efficient initiator for Atom

Transfer Radical Polymerization (ATRP), a controlled/"living" radical polymerization technique

that allows for the synthesis of well-defined polymers with predetermined molecular weights

and narrow molecular weight distributions. This technical guide provides an in-depth overview

of the properties, applications, and a representative experimental protocol for tert-Butyl 2-
bromoisobutyrate, tailored for researchers, scientists, and professionals in drug development

and materials science.

Chemical Identification and Properties
The fundamental identifiers and physicochemical properties of tert-Butyl 2-bromoisobutyrate
are summarized in the table below for easy reference.
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Property Value

CAS Number 23877-12-5[1][2][3][4]

Molecular Formula C8H15BrO2[1][2][3][4]

Molecular Weight 223.11 g/mol [1][3]

Appearance Colorless to almost colorless clear liquid[4]

Boiling Point 175.5 °C at 760 mmHg, 37 °C at 1 mmHg

Density 1.258 g/cm³, 1.196 g/mL at 20 °C[5]

Refractive Index (n20/D) 1.436[1][5]

Flash Point 66.8 °C[1], 67 °C

Solubility Soluble in chloroform.

Vapor Pressure 1.15 mmHg at 25°C[1]

Applications in Polymer Synthesis
The principal application of tert-Butyl 2-bromoisobutyrate is as an initiator in Atom Transfer

Radical Polymerization (ATRP).[1][5][6] ATRP is a powerful technique for creating polymers

with controlled architecture, such as block copolymers, star polymers, and polymers with

specific end-group functionalities. The tert-butyl ester group can be hydrolyzed post-

polymerization to yield a carboxylic acid group, providing a route to amphiphilic block

copolymers and other functional materials.

Experimental Protocol: Atom Transfer Radical
Polymerization (ATRP) of Methyl Methacrylate
(MMA)
This section provides a detailed, representative methodology for the ATRP of methyl

methacrylate (MMA) using tert-Butyl 2-bromoisobutyrate as the initiator.

Materials:
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Methyl methacrylate (MMA), inhibitor removed

tert-Butyl 2-bromoisobutyrate (initiator)

Copper(I) bromide (CuBr) (catalyst)

N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (ligand)

Anisole (solvent)

Argon or Nitrogen gas (for inert atmosphere)

Schlenk flask and line

Magnetic stirrer and stir bar

Thermostated oil bath

Procedure:

Monomer and Solvent Preparation: Purify MMA by passing it through a column of basic

alumina to remove the inhibitor. Dry the anisole over molecular sieves.

Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add CuBr (e.g.,

0.05 mmol).

Seal the flask with a rubber septum and subject it to several cycles of vacuum and backfilling

with argon or nitrogen to ensure an inert atmosphere.

Addition of Reagents: Under a positive pressure of inert gas, add anisole (e.g., 5 mL), MMA

(e.g., 5 mL, 46.7 mmol), and PMDETA (e.g., 0.10 mmol) to the Schlenk flask via syringe.

Stir the mixture to allow for the formation of the copper-ligand complex, which should result

in a colored solution.

Initiation: Inject tert-Butyl 2-bromoisobutyrate (e.g., 0.05 mmol) into the reaction mixture to

start the polymerization.
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Polymerization: Place the sealed flask in a preheated oil bath at the desired temperature

(e.g., 70 °C).

Monitoring the Reaction: Samples can be taken periodically via a degassed syringe to

monitor the monomer conversion (by gas chromatography or NMR) and the evolution of

molecular weight and polydispersity (by gel permeation chromatography).

Termination and Purification: After the desired time or monomer conversion is reached, the

polymerization is quenched by opening the flask and exposing the catalyst to air. The

reaction mixture is then diluted with a suitable solvent (e.g., tetrahydrofuran) and passed

through a short column of neutral alumina to remove the copper catalyst. The polymer is

then isolated by precipitation into a non-solvent such as cold methanol, filtered, and dried

under vacuum.

Visualizations
Below are diagrams illustrating key concepts related to the use of tert-Butyl 2-
bromoisobutyrate in ATRP.
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Caption: General mechanism of ATRP initiated by tert-Butyl 2-bromoisobutyrate.
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Caption: Experimental workflow for ATRP using tert-Butyl 2-bromoisobutyrate.
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Safety and Handling
tert-Butyl 2-bromoisobutyrate is a combustible liquid and causes skin and eye irritation. It

may also cause respiratory irritation.[7][8] Therefore, it should be handled in a well-ventilated

area, and appropriate personal protective equipment, including gloves, safety glasses, and a

lab coat, should be worn.[7][8] Store in a tightly closed container in a cool, dry, and well-

ventilated place.[8] For detailed safety information, always consult the latest Safety Data Sheet

(SDS) provided by the supplier.[7][8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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